Cas no 62644-31-9 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-)

• Product Name: 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-
• CAS No: 62644-31-9
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 436644
• PubChem ID: 21397341
• Update Time: 2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-
• 2-hydroxy-4-methyl-3,7-dioxabicyclo[4.1.0]heptan-5-one
• SCHEMBL11758772
• 62644-31-9
• 2,3-Anhydro-6-deoxyhexopyranos-4-ulose
• DTXSID20613035

• Inchi： 1S/C6H8O4/c1-2-3(7)4-5(10-4)6(8)9-2/h2,4-6,8H,1H3
• InChI Key： CTXWEZMUHDMKTC-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)OC(C12)O)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes